Cas no 2411322-79-5 ((2E)-4-(dimethylamino)-N-3-(morpholin-4-yl)cyclobutylbut-2-enamide)
(2E)-4-(dimethylamino)-N-3-(morpholin-4-yl)cyclobutylbut-2-enamide Chemical and Physical Properties
Names and Identifiers
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- Z3952173685
- (E)-4-(Dimethylamino)-N-(3-morpholin-4-ylcyclobutyl)but-2-enamide
- (2E)-4-(dimethylamino)-N-[3-(morpholin-4-yl)cyclobutyl]but-2-enamide
- (2E)-4-(dimethylamino)-N-3-(morpholin-4-yl)cyclobutylbut-2-enamide
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- Inchi: 1S/C14H25N3O2/c1-16(2)5-3-4-14(18)15-12-10-13(11-12)17-6-8-19-9-7-17/h3-4,12-13H,5-11H2,1-2H3,(H,15,18)/b4-3+
- InChI Key: XDFXCEKQNPYMIM-ONEGZZNKSA-N
- SMILES: O1CCN(CC1)C1CC(C1)NC(/C=C/CN(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 319
- XLogP3: 0.1
- Topological Polar Surface Area: 44.8
(2E)-4-(dimethylamino)-N-3-(morpholin-4-yl)cyclobutylbut-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26575030-0.05g |
(2E)-4-(dimethylamino)-N-[3-(morpholin-4-yl)cyclobutyl]but-2-enamide |
2411322-79-5 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
(2E)-4-(dimethylamino)-N-3-(morpholin-4-yl)cyclobutylbut-2-enamide Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on (2E)-4-(dimethylamino)-N-3-(morpholin-4-yl)cyclobutylbut-2-enamide
Compound CAS No 2411322-79-5: (2E)-4-(dimethylamino)-N-3-(morpholin-4-yl)cyclobutylbut-2-enamide
The compound with CAS No 2411322-79-5, known as (2E)-4-(dimethylamino)-N-3-(morpholin-4-yl)cyclobutylbut-2-enamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has been the subject of recent research due to its unique structural features and promising biological activities. The molecule consists of a cyclobutane ring fused with a butenamide group, which contributes to its stability and reactivity. The presence of a dimethylamino group and a morpholinyl substituent further enhances its functional diversity, making it a valuable compound for both academic and industrial applications.
Recent studies have highlighted the anti-inflammatory properties of this compound, particularly in the context of chronic inflammatory diseases. Researchers have found that the dimethylamino group plays a crucial role in modulating the compound's interaction with cellular receptors, thereby influencing its therapeutic efficacy. Additionally, the morpholinyl substituent has been shown to improve the compound's solubility and bioavailability, which are critical factors for drug delivery systems.
In terms of synthesis, this compound is typically derived from a multi-step process involving nucleophilic substitution and cyclization reactions. The use of advanced catalytic techniques has significantly improved the yield and purity of the final product. Moreover, the compound's stability under various conditions has been extensively studied, revealing its suitability for long-term storage and transportation.
From an applications perspective, (2E)-4-(dimethylamino)-N-3-(morpholin-4-yl)cyclobutylbut-2-enamide has shown potential in the development of novel pharmaceutical agents. Its ability to inhibit key enzymes involved in inflammatory pathways makes it a promising candidate for treating conditions such as arthritis and neurodegenerative diseases. Furthermore, preliminary studies suggest that this compound may also exhibit antioxidant properties, which could be leveraged in skincare products or food additives.
The structural uniqueness of this compound also makes it an attractive target for materials science research. Its rigid cyclobutane ring and conjugated enamide system provide opportunities for designing advanced polymers or nanomaterials with tailored mechanical and electronic properties. Researchers are currently exploring these possibilities, with early results indicating potential applications in electronic devices and biodegradable materials.
In conclusion, (2E)-4-(dimethylamino)-N-3-(morpholin-4-yl)cyclobutylbut-2-enamide (CAS No 2411322-79-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a key player in future innovations within the chemical and pharmaceutical industries.
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